Cas no 83253-51-4 (4-Tert-butoxy-3-methyl-4-oxobutanoic acid)

• Product Name: 4-Tert-butoxy-3-methyl-4-oxobutanoic acid
• CAS No: 83253-51-4
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• CID: 2197380
• PubChem ID: 12761464
• Update Time: 2025-04-21

4-Tert-butoxy-3-methyl-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Tert-butoxy-3-methyl-4-oxobutanoic acid
• 4-(tert-Butoxy)-3-methyl-4-oxobutanoic acid
• 2-methyl-succinic acid 1-tert-butyl ester
• 83253-51-4
• SCHEMBL2705280
• Butanedioic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester
• WEIVUQFKFVBQDY-UHFFFAOYSA-N
• 989-789-9
• DB-340444
• 3-methyl-4-[(2-methylpropan-2-yl)oxy]-4-oxobutanoic acid
• 4-tert-butoxy-3-methyl-4-oxobutyric acid

• Inchi： 1S/C9H16O4/c1-6(5-7(10)11)8(12)13-9(2,3)4/h6H,5H2,1-4H3,(H,10,11)
• InChI Key： WEIVUQFKFVBQDY-UHFFFAOYSA-N
• SMILES： O(C(C(C)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 188.10485899Da
• Monoisotopic Mass: 188.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.6Ų